N-(4-(2-(2,4-diamino-6,7-dihydro-5H-cyclopenta(d)pyrimidin-5-yl)ethyl)benzoyl)glutamic acid
N-(4-(2-(2,4-diamino-6,7-dihydro-5H-cyclopenta(d)pyrimidin-5-yl)ethyl)benzoyl)glutamic acid
Brand Name:
Vulcanchem
CAS No.:
149325-93-9
VCID:
VC0140906
InChI:
InChI=1S/C21H25N5O5/c22-18-17-12(7-8-14(17)25-21(23)26-18)4-1-11-2-5-13(6-3-11)19(29)24-15(20(30)31)9-10-16(27)28/h2-3,5-6,12,15H,1,4,7-10H2,(H,24,29)(H,27,28)(H,30,31)(H4,22,23,25,26)/t12?,15-/m0/s1
SMILES:
C1CC2=C(C1CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=NC(=N2)N)N
Molecular Formula:
C21H25N5O5
Molecular Weight:
427.5 g/mol
N-(4-(2-(2,4-diamino-6,7-dihydro-5H-cyclopenta(d)pyrimidin-5-yl)ethyl)benzoyl)glutamic acid
CAS No.: 149325-93-9
Main Products
VCID: VC0140906
Molecular Formula: C21H25N5O5
Molecular Weight: 427.5 g/mol
CAS No. | 149325-93-9 |
---|---|
Product Name | N-(4-(2-(2,4-diamino-6,7-dihydro-5H-cyclopenta(d)pyrimidin-5-yl)ethyl)benzoyl)glutamic acid |
Molecular Formula | C21H25N5O5 |
Molecular Weight | 427.5 g/mol |
IUPAC Name | (2S)-2-[[4-[2-(2,4-diamino-6,7-dihydro-5H-cyclopenta[d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioic acid |
Standard InChI | InChI=1S/C21H25N5O5/c22-18-17-12(7-8-14(17)25-21(23)26-18)4-1-11-2-5-13(6-3-11)19(29)24-15(20(30)31)9-10-16(27)28/h2-3,5-6,12,15H,1,4,7-10H2,(H,24,29)(H,27,28)(H,30,31)(H4,22,23,25,26)/t12?,15-/m0/s1 |
Standard InChIKey | DSEABRSLDYUZCE-CVRLYYSRSA-N |
Isomeric SMILES | C1CC2=C(C1CCC3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O)C(=NC(=N2)N)N |
SMILES | C1CC2=C(C1CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=NC(=N2)N)N |
Canonical SMILES | C1CC2=C(C1CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=NC(=N2)N)N |
Synonyms | DDCPEB-Glu N-(4-(2-(2,4-diamino-6,7-dihydro-5H-cyclopenta(d)pyrimidin-5-yl)ethyl)benzoyl)glutamic acid |
PubChem Compound | 10455205 |
Last Modified | Nov 11 2021 |
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